Cas no 898453-49-1 (5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898453-49-1
• MF: C₂₈H₂₈N₄O₂S
• MW: 484.612524986267
• CID: 6416096
• PubChem ID: 18574975
• Update Time: 2025-07-15

5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS005009082
• 5-[(4-benzylpiperidin-1-yl)-(4-methylphenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((4-benzylpiperidin-1-yl)(p-tolyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• F2575-0306
• 898453-49-1

• Inchi： 1S/C28H28N4O2S/c1-19-9-11-22(12-10-19)24(31-15-13-21(14-16-31)18-20-6-3-2-4-7-20)25-27(33)32-28(35-25)29-26(30-32)23-8-5-17-34-23/h2-12,17,21,24,33H,13-16,18H2,1H3
• InChI Key： HUYDRVSRNOFFGP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(N3CCC(CC4=CC=CC=C4)CC3)C3=CC=C(C)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 484.19329732g/mol
• Monoisotopic Mass: 484.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 898453-49-1 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 898453-49-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its molecular structure, characterized by a complex arrangement of heterocyclic rings and functional groups, makes it a promising candidate for various therapeutic applications. Specifically, the compound is named 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, which highlights its intricate chemical composition and potential biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological properties. The presence of multiple heterocyclic rings in this compound suggests that it may exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. These properties make it an attractive subject for further investigation and potential drug development.

The 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol structure incorporates several key functional groups that are known to contribute to its pharmacological activity. The benzylpiperidine moiety is particularly interesting as it is commonly found in many drugs that target central nervous system disorders. Additionally, the presence of a furan ring suggests potential interactions with enzymes and receptors involved in metabolic pathways.

Recent studies have shown that compounds with similar structural features to 898453-49-1 can modulate various biological pathways by interacting with specific targets. For instance, some derivatives of piperidine have been found to exhibit neuroprotective effects, making them valuable in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Similarly, thiazole derivatives have shown promise in the development of anti-inflammatory and anticancer agents.

The combination of these heterocyclic systems in 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol creates a unique molecular framework that may enable multiple points of interaction with biological targets. This versatility is particularly important in drug discovery, where identifying compounds that can interact with multiple targets simultaneously can lead to more effective therapeutic outcomes.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are essential steps towards understanding their potential applications. Advanced spectroscopic techniques and computational methods are often employed to elucidate the structure-property relationships of these compounds. These studies not only provide insights into their mechanism of action but also help in optimizing their pharmacological properties.

The development of new synthetic methodologies for constructing complex heterocyclic frameworks is another critical aspect of pharmaceutical research. The synthesis of 898453-49-1 involves multiple steps that require careful optimization to ensure high yield and purity. Techniques such as multi-component reactions and transition metal-catalyzed couplings have been particularly useful in constructing the intricate molecular architecture of this compound.

Evaluation of the biological activity of 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol involves rigorous testing in various in vitro and in vivo models. These studies aim to assess its efficacy against specific diseases or conditions while also evaluating its safety profile. The results from these experiments are crucial for determining whether this compound has the potential to advance into clinical development.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, researchers can gain a comprehensive understanding of how these complex molecules function at the molecular level. This holistic approach is essential for translating laboratory discoveries into effective therapeutic interventions.

In conclusion, the compound with CAS number 898453-49-1, specifically named as 5-(4-benzylpiperidin-1-yl)(4-methylphenyl)methyl-2-(furan-2-y)-1H-pyrrole[3',4':5',6']pyrazine[5',6':5''',6''']benzothiophene, represents a significant advancement in pharmaceutical research. Its unique molecular structure and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and similar molecules, it holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.